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Compound of Interest

Compound Name: Thietan-3-one

Cat. No.: B1315229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

Thietan-3-one, detailed experimental protocols for its use in synthesis, and methods for its

characterization. Thietan-3-one is a valuable heterocyclic building block in medicinal chemistry

and organic synthesis, recognized for its role in the creation of novel chemical entities with

diverse biological activities.

Core Molecular Data
Thietan-3-one, a sulfur-containing four-membered heterocycle, is a key intermediate in the

synthesis of various thietane derivatives. Its fundamental properties are summarized below.

Property Value Citation(s)

Molecular Formula C₃H₄OS [1][2]

Molecular Weight 88.13 g/mol [1][2]

IUPAC Name thietan-3-one [1]

CAS Number 22131-92-6 [1][2]

Canonical SMILES C1C(=O)CS1 [1][2]

InChI Key
DQOHDRDDPZNSQI-

UHFFFAOYSA-N
[1][2]

Appearance Solid [2]
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Physicochemical Properties
A collection of computed and experimentally relevant physical and chemical properties of

Thietan-3-one are presented here. These values are critical for its handling, storage, and

application in experimental settings.

Property Value Citation(s)

Exact Mass 87.99828592 Da [1]

Form Solid [2]

Synthesis and Reactions
Thietan-3-one is a versatile precursor for a variety of substituted thietanes. A common

application is its use in the synthesis of 3-substituted thietan-3-ols and their subsequent

oxidation to thietane dioxides, which are of interest in medicinal chemistry.[3][4]

A representative synthetic workflow starting from Thietan-3-one is illustrated below.
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Caption: Synthetic workflow for 3-Aryl-thietan-3-ol 1,1-dioxide.

Experimental Protocols
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The following protocols are detailed methodologies for key experiments involving Thietan-3-
one and its derivatives.

This protocol describes the nucleophilic addition of a Grignard reagent to Thietan-3-one to

form a tertiary alcohol.[5]

Materials:

Thietan-3-one

4-Methoxyphenyl magnesium bromide (0.5 M in THF)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous Ammonium Chloride (NH₄Cl)

Dichloromethane (CH₂Cl₂)

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for extraction.

Procedure:

Prepare a solution of Thietan-3-one (4.01 g, 45.5 mmol, 1.0 equiv) in THF (141 mL) in a

round-bottom flask.[5]

Cool the solution to -78 °C using a dry ice/acetone bath.[5]

Add 4-Methoxyphenyl magnesium bromide (0.5 M in THF, 100 mL, 50.0 mmol, 1.1 equiv)

dropwise to the cooled solution.[5]

Stir the reaction mixture at -78 °C for 30 minutes.[5]

Allow the mixture to warm to room temperature (25 °C) and continue stirring for an additional

hour.[5]

Quench the reaction by adding saturated aqueous NH₄Cl (80 mL).[5]
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Extract the mixture with CH₂Cl₂ (3 x 50 mL).[5]

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure using a rotary evaporator.[5]

Purify the crude product by flash column chromatography to yield the desired 3-(4-

Methoxyphenyl)thietan-3-ol.[5]

This protocol details the oxidation of the sulfide in the thietane ring to a sulfone using m-CPBA.

[3]

Materials:

3-Aryl-thietan-3-ol (product from Protocol 4.1)

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (CH₂Cl₂)

Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Dissolve the 3-Aryl-thietan-3-ol (1.0 equiv) in CH₂Cl₂ (to a concentration of 0.13 M) in a flask

and cool to 0 °C.[3]

Add m-CPBA (3.0 equiv) portionwise to the solution at 0 °C.[3]

After stirring at 0 °C for 5 minutes, allow the reaction mixture to warm to 25 °C and stir for 3.5

hours.[3]

Quench the reaction with saturated aqueous NaHCO₃ (50 mL) and add an additional 50 mL

of CH₂Cl₂.[3]

Separate the phases and wash the organic layer with NaHCO₃ (20 mL).[3]
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Extract the aqueous layer with CH₂Cl₂ (2 x 50 mL).[3]

Combine all organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo.[3]

Purify the resulting crude product by flash column chromatography to afford the thietan-3-ol

dioxide.[3][4]

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for the structural

elucidation of Thietan-3-one and its derivatives.

Sample Preparation:

Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent

(e.g., CDCl₃, DMSO-d₆).

Transfer the solution to an NMR tube.

Data Acquisition:

Record ¹H NMR spectra on a 400 MHz or higher spectrometer.[3] Chemical shifts are

reported in parts per million (ppm) relative to an internal standard (e.g., tetramethylsilane,

TMS).[3]

Record ¹³C NMR spectra with complete proton decoupling.[3]

For unambiguous assignments, two-dimensional NMR experiments such as COSY and

HSQC can be performed.[3]

Mass spectrometry (MS) is used to determine the molecular weight and fragmentation pattern

of the synthesized compounds.

Sample Preparation:

Prepare a dilute solution of the sample (approx. 1 mg/mL) in a volatile organic solvent (e.g.,

dichloromethane, ethyl acetate).[6]

Data Acquisition (using GC-MS with EI source as an example):
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Inject the sample solution into the GC-MS system.[6]

The gas chromatograph separates the components of the sample before they enter the

mass spectrometer.

In the mass spectrometer, an electron ionization (EI) source is typically used to generate

ions.[6]

The resulting mass spectrum will show the molecular ion peak and characteristic fragment

ions, which aid in structure confirmation.[6] High-resolution mass spectrometry (HRMS) can

be used for precise mass determination.[3]

Safety and Handling
Thietan-3-one and its derivatives should be handled with care in a well-ventilated fume hood.

Based on GHS hazard statements, Thietan-3-one is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Store in a cool, dry, and dark place.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Thietan-3-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315229#thietan-3-one-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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